Cas no 57576-45-1 (12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione)

• Product Name: 12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione
• CAS No: 57576-45-1
• MF: C₂₁H₃₀O₇
• MW: 394.458707332611
• CID: 384723
• Update Time: 2024-02-29

12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione Chemical and Physical Properties

Names and Identifiers

• Picras-2-ene-1,11-dione,12,13,16-trihydroxy-2-methoxy-, (12a)- (9CI)
• 12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione
• Nigakihemiacetal E
• Phenanthro[10,1-bc]pyran,picras-2-ene-1,11-dione deriv.
• CID 102267540
• Picras-2-ene-1,11-dione, 12,13,16-trihydroxy-2-methoxy-, (12α)- (9CI)

• Inchi： 1S/C21H30O7/c1-9-6-11(27-5)17(24)19(2)10(9)7-13-20(3)12(8-14(22)28-13)21(4,26)18(25)15(23)16(19)20/h6,9-10,12-14,16,18,22,25-26H,7-8H2,1-5H3/t9-,10+,12-,13-,14?,16-,18+,19+,20-,21+/m1/s1
• InChI Key： NWJNNRWDONVYAY-JKPMZIBOSA-N
• SMILES： O1C(C[C@H]2[C@@](C)([C@H](C([C@@H]3[C@]4(C(C(=C[C@@H](C)[C@@H]4C[C@@H]1[C@]32C)OC)=O)C)=O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 762
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids